
The Ilicicolin H Biosynthetic Gene Cluster (BGC)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ilicicolin C

CAS No.: 22562-67-0

Cat. No.: S530468

Get Quote

Ilicicolin H is a potent antifungal compound produced by various fungi, including Trichoderma reesei [1] [2]

[3]. Its biosynthesis is directed by a core set of genes within a BGC. The table below summarizes the key

enzymes and their functions identified in the T. reesei BGC, which is highly conserved across different

fungal species [1] [2].

Gene
Name

Protein
Designation

Enzyme Function Role in Ilicicolin H Biosynthesis

triliA TriliA Polyketide Synthase-
Nonribosomal Peptide

Synthetase (PKS-NRPS)

Assembles the polyketide backbone and
incorporates a tyrosine residue [1] [2].

triliB TriliB trans-acting Enoyl Reductase Supports the PKS in building the

polyketide chain [1] [2].

triliC TriliC Cytochrome P450 Catalyzes the ring expansion of a

tetramic acid intermediate to form the
pyridone moiety [1] [2].

triliD TriliD Diels-Alderase Likely catalyzes the intramolecular
Diels-Alder reaction that forms the

decalin ring system [1] [2].

triliE TriliE Epimerase Catalyzes the epimerization of 8-epi-
ilicicolin H to the final product, ilicicolin H

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s530468?utm_src=pdf-body
https://www.smolecule.com/products/s530468?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11895301/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://www.mdpi.com/2309-608X/7/12/1034
https://pmc.ncbi.nlm.nih.gov/articles/PMC11895301/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC11895301/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC11895301/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC11895301/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC11895301/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://www.smolecule.com/products/s530468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Gene
Name

Protein
Designation

Enzyme Function Role in Ilicicolin H Biosynthesis

[1].

triliR TriliR Transcription Factor A pathway-specific regulator; its

overexpression activates the entire
silent BGC [1] [2] [4].

Experimental Protocols for BGC Activation and Study

A common challenge in natural product discovery is that many BGCs are "silent" and not expressed under

standard laboratory conditions. Here are key methodologies used to activate and study the ilicicolin BGC.

Genetic Activation of the Silent Cluster

The primary method to activate the ilicicolin BGC in T. reesei is the overexpression of the pathway-

specific transcription factor, TriliR [1] [2] [4].

Promoter: The tef1 promoter (a strong, constitutive promoter) is often used to drive the expression of
triliR [1] [2].

Strain Construction: This is achieved by transforming T. reesei with a construct containing the triliR
gene under the control of the tef1 promoter. This genetic modification leads to the activation of the

entire cluster, enabling the production of ilicicolin H and the discovery of new analogues like ilicicolin
K [1] [2].

Heterologous Expression

An alternative approach is the heterologous expression of the BGC in a different, well-characterized fungal

host.

Common Hosts: Aspergillus nidulans and Aspergillus oryzae are frequently used [5] [3].

Methodology: The core biosynthetic genes (e.g., triliA, triliB, triliC, triliD) are amplified from the native
producer's genome and assembled into an expression vector. This vector is then transformed into the

heterologous host [5] [3].
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Application: This strategy allows researchers to confirm the cluster's function, elucidate the

biosynthetic pathway by expressing different gene combinations, and characterize pathway
intermediates and shunt products [5] [3].

CRISPR/Cas9 for Genome Editing

Advanced genome-editing tools like CRISPR/Cas9 are employed for precise genetic manipulations.

Inducible System: A quinic acid-inducible CRISPR/Cas9 system has been developed for T. reesei to
minimize the toxicity of constitutive Cas9 expression [4].
Workflow: This system allows for targeted gene disruptions (e.g., knocking out a competing pathway

to create a cleaner background) and can also be used for transcriptional activation of silent BGCs [4].

The following diagram illustrates the logical workflow for activating and studying the ilicicolin BGC using a

combination of these techniques.
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Experimental workflow for activating the ilicicolin biosynthetic gene cluster.

Discovery of a Novel Analogue: Ilicicolin K

By activating the native BGC in T. reesei, researchers not only produced ilicicolin H but also discovered a

novel member of the family, ilicicolin K [1] [2] [6].

Structural Difference: Ilicicolin K features a second hydroxylation on the tyrosine-derived phenol and
an additional ring formed by an intramolecular ether bridge [1] [2].

Bioactivity: It exhibits strong antifungal activity against Saccharomyces cerevisiae and moderate
activity against the multi-drug resistant human pathogen Candida auris [1] [2]. Its distinct structure

suggests it may overcome some limitations of ilicicolin H, such as high plasma protein binding [1] [2].

Quantitative Data on Production and Activity

The table below summarizes key quantitative findings from the research.

Parameter Ilicicolin H Ilicicolin K Notes / Source

Antifungal IC₅₀ 2–3 ng mL⁻¹ (vs. C. albicans)
[2]

Moderate activity (vs.
C. auris) [1]

Ilicicolin H is highly potent
against fungi.

Production
Host

Engineered T. reesei (TriliR
OE) [1]

Engineered T. reesei
(TriliR OE) [1]

"High-yield production"
was reported.

Related
Compound

Ilicicolin J (from
heterologous expression) [5]

– MIC: 6.3 μg/mL [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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